Cas no 2201689-81-6 (N-Methyl-N-[2-oxo-2-[4-(4,5,6,7-tetrahydro-2-benzothiazolyl)-1-piperidinyl]ethyl]-2-propenamide)
N-Methyl-N-[2-oxo-2-[4-(4,5,6,7-tetrahydro-2-benzothiazolyl)-1-piperidinyl]ethyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-N-{2-oxo-2-[4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidin-1-yl]ethyl}prop-2-enamide
- 2201689-81-6
- N-Methyl-N-[2-oxo-2-[4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidin-1-yl]ethyl]prop-2-enamide
- EN300-26612176
- Z2714730589
- N-Methyl-N-[2-oxo-2-[4-(4,5,6,7-tetrahydro-2-benzothiazolyl)-1-piperidinyl]ethyl]-2-propenamide
-
- Inchi: 1S/C18H25N3O2S/c1-3-16(22)20(2)12-17(23)21-10-8-13(9-11-21)18-19-14-6-4-5-7-15(14)24-18/h3,13H,1,4-12H2,2H3
- InChI Key: ZZGZYRSAAKOCSA-UHFFFAOYSA-N
- SMILES: C(N(C)CC(=O)N1CCC(C2=NC3CCCCC=3S2)CC1)(=O)C=C
Computed Properties
- Exact Mass: 347.16674822g/mol
- Monoisotopic Mass: 347.16674822g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 81.8Ų
Experimental Properties
- Density: 1.206±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 588.8±50.0 °C(Predicted)
- pka: 3.90±0.20(Predicted)
N-Methyl-N-[2-oxo-2-[4-(4,5,6,7-tetrahydro-2-benzothiazolyl)-1-piperidinyl]ethyl]-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26612176-0.05g |
N-methyl-N-{2-oxo-2-[4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidin-1-yl]ethyl}prop-2-enamide |
2201689-81-6 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-Methyl-N-[2-oxo-2-[4-(4,5,6,7-tetrahydro-2-benzothiazolyl)-1-piperidinyl]ethyl]-2-propenamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on N-Methyl-N-[2-oxo-2-[4-(4,5,6,7-tetrahydro-2-benzothiazolyl)-1-piperidinyl]ethyl]-2-propenamide
N-Methyl-N-[2-oxo-2-[4-(4,5,6,7-tetrahydro-2-benzothiazolyl)-1-piperidinyl]ethyl]-2-propenamide: A Comprehensive Overview
The compound with CAS No 2201689-81-6, known as N-Methyl-N-[2-oxo-2-[4-(4,5,6,7-tetrahydro-2-benzothiazolyl)-1-piperidinyl]ethyl]-2-propenamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole ring fused with a piperidine moiety and an amide group. The integration of these structural elements contributes to its unique chemical properties and potential applications in drug development.
Recent studies have highlighted the importance of the benzothiazole moiety in various biological activities. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that benzothiazole derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that the compound with CAS No 2201689-81-6 may have therapeutic potential in treating conditions such as neurodegenerative diseases and chronic inflammation.
The synthesis of N-Methyl-N-[2-oxo-2-[4-(4,5,6,7-tetrahydro-2-benzothiazolyl)-1-piperidinyl]ethyl]-2-propenamide involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent coupling with the piperidine moiety. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity of the compound.
In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption and bioavailability profiles. Research conducted at leading pharmaceutical institutions has indicated that the compound's lipophilic nature enhances its ability to cross cellular membranes, making it a promising candidate for drug delivery systems. Furthermore, preliminary toxicity studies suggest that the compound has a low toxicity profile, which is a critical factor for its potential use in therapeutic applications.
The application of computational chemistry tools has provided deeper insights into the molecular interactions of N-Methyl-N-[2-oxo-2-[4-(4,5,6,7-tetrahydro-2-benzothiazolyl)-1-piperidinyl]ethyl]-2-propenamide. Molecular docking studies have revealed that the compound can bind effectively to key protein targets associated with inflammatory pathways. These findings underscore its potential as a lead compound in the development of novel anti-inflammatory agents.
Moreover, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound. Researchers are investigating biocatalytic approaches and solvent-free reaction conditions to reduce environmental impact while maintaining product quality. These efforts align with global initiatives to promote eco-friendly chemical practices.
In conclusion, N-Methyl-N-[2-oxo-2-[4-(4,5,6,7-tetrahydro-2-benzothiazolyl)-1-piperidinyl]ethyl]-2-propenamide (CAS No 2201689-81-6) represents a cutting-edge chemical entity with significant potential in drug discovery and development. Its unique structure, coupled with promising biological activity profiles and favorable pharmacokinetic properties, positions it as a valuable asset in advancing therapeutic interventions for various diseases.
2201689-81-6 (N-Methyl-N-[2-oxo-2-[4-(4,5,6,7-tetrahydro-2-benzothiazolyl)-1-piperidinyl]ethyl]-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)